molecular formula C10H11NO B8392138 2-Amino-2-methyl-indan-1-one

2-Amino-2-methyl-indan-1-one

Cat. No.: B8392138
M. Wt: 161.20 g/mol
InChI Key: HTWHLAQQUBJQLF-UHFFFAOYSA-N
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Description

2-Amino-2-methyl-indan-1-one is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO

Molecular Weight

161.20 g/mol

IUPAC Name

2-amino-2-methyl-3H-inden-1-one

InChI

InChI=1S/C10H11NO/c1-10(11)6-7-4-2-3-5-8(7)9(10)12/h2-5H,6,11H2,1H3

InChI Key

HTWHLAQQUBJQLF-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2=CC=CC=C2C1=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to the procedure of Farnum et. al (Synthesis 1972, 191-192.), water (1.35 L) is stirred at 80° C. and de-gassed by periodic evacuating and flushing with nitrogen (3×). K3FeCN6 (202 g, 615 mmol) and 2-methyl-indan-1-one (20 g, 137 mmol) are added. The mixture is stirred rapidly under nitrogen at 80° C. while aqueous concentrated ammonia solution (105 mL) is added over 30 minutes. Stirring is continued at 80° C. for 20 hours. When cool, the solution is made alkaline by addition of sodium hydroxide (2 g) and extracted with ethyl acetate (2×200 mL). The organic extract is concentrated to a volume of 200 ml and the product is extracted into aqueous HCl (200 mL, 1M). The acidic aqueous phase is separated, basified with sodium hydroxide, and extracted with ethyl acetate (2×100 mL). The organic layer is separated, dried (Na2SO4) and the solvent removed to give an orange oil.
[Compound]
Name
K3FeCN6
Quantity
202 g
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reactant
Reaction Step One
Quantity
20 g
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reactant
Reaction Step One
Quantity
105 mL
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Three
Name
Quantity
1.35 L
Type
solvent
Reaction Step Four

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